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Compound of Interest

Compound Name: 3-Methoxycyclohexanone

Cat. No.: B095188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 3-Methoxycyclohexanone. The information presented herein is crucial
for maintaining the integrity, purity, and shelf-life of this compound in research, development,
and manufacturing settings. The guidance is based on general principles of chemical stability,
data from analogous compounds, and supplier recommendations.

Physicochemical Properties and General Stability

3-Methoxycyclohexanone is a cyclic ketone that is susceptible to degradation through various
pathways, including hydrolysis, oxidation, and photolysis. The methoxy group and the ketone
functional group are the primary sites for potential chemical reactions that can lead to the
formation of impurities. Understanding these potential degradation routes is fundamental to
establishing appropriate storage and handling procedures.

Table 1: General Physicochemical Properties of 3-Methoxycyclohexanone
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Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol

Appearance White to off-white crystalline powder or liquid
CAS Number 17429-00-4

Recommended Storage Conditions

To ensure the long-term stability of 3-Methoxycyclohexanone, it is imperative to adhere to
specific storage conditions that mitigate the risk of degradation. The following
recommendations are based on information from various chemical suppliers.[1]

Table 2: Recommended Storage Conditions for 3-Methoxycyclohexanone
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Condition Recommendation Rationale
Store in a cool, dry place. For
_ _ Lower temperatures slow down
high-purity grades, )
Temperature ] } ] the rate of potential
refrigeration at 2-8°C is ) )
degradation reactions.
recommended.[1]
_ . _ The presence of moisture can
o Store in a dry environment with N )
Humidity ] ) facilitate hydrolysis of the
the container tightly sealed.[1]
methoxy group.
Exposure to light, particularly
Light Protect from light.[1] UV radiation, can induce
photochemical degradation.
Store in a well-ventilated
place.[1] For long-term Minimizes contact with
Atmosphere storage, consider inert atmospheric oxygen, reducing
atmosphere (e.g., nitrogen or the risk of oxidation.
argon).
] Use a tightly closed container. Prevents exposure to moisture
Container

[1]

and atmospheric gases.

Potential Degradation Pathways

While specific degradation kinetics for 3-Methoxycyclohexanone are not extensively

published, potential degradation pathways can be inferred from the chemical structure and the

known reactivity of related compounds.
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Figure 1. Potential Degradation Pathways for 3-Methoxycyclohexanone.

One noted degradation pathway is the elimination of methanol.[2] Furthermore, irradiation of 2-
cyclohexenone in methanol can yield 3-methoxycyclohexanone, suggesting that
photochemical reactions can occur.[3]

Experimental Protocol for Stability Testing

A comprehensive stability study is essential to determine the re-test period or shelf life of 3-
Methoxycyclohexanone. The following is a generalized experimental protocol based on
industry best practices.
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Figure 2. Experimental Workflow for Stability Testing.
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Methodology:

o Batch Selection: At least three representative batches of 3-Methoxycyclohexanone should
be selected for the stability study.

o Container Closure System: The samples should be stored in the container closure system
intended for commercial storage and distribution.

e Storage Conditions: Samples should be stored under various conditions to assess the
impact of temperature, humidity, and light.

o Long-term: 25°C £ 2°C / 60% RH £ 5% RH
o Intermediate: 30°C £+ 2°C / 65% RH = 5% RH
o Accelerated: 40°C £ 2°C / 75% RH = 5% RH
o Photostability: As per ICH Q1B guidelines.

o Testing Frequency: Samples should be tested at appropriate intervals (e.g., 0, 3, 6, 9, 12, 18,
24, and 36 months for long-term studies).

« Analytical Methods: Validated, stability-indicating analytical methods (e.g., HPLC, GC) must
be used to separate and quantify 3-Methoxycyclohexanone and its degradation products.

Data Presentation for a Hypothetical Stability Study

The following tables illustrate how quantitative data from a stability study on 3-
Methoxycyclohexanone should be structured for clear comparison.

Table 3: Hypothetical Stability Data for 3-Methoxycyclohexanone (Assay, %)
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Time Point

(Months) 25°C160% RH 30°C/65% RH 40°CI75% RH
0 99.8 99.8 99.8

3 99.7 99.6 99.2

6 99.6 99.4 98.5

12 99.5 99.1 97.2

24 99.2 98.5

36 98.9 97.8

Table 4: Hypothetical Stability Data for 3-Methoxycyclohexanone (Total Impurities, %)

Time Point
(Months) 25°C/60% RH 30°C/65% RH 40°C[75% RH
0 0.2 0.2 0.2
3 0.3 0.4 0.8
6 0.4 0.6 15
12 0.5 0.9 28
24 0.8 15
36 1.1 2.2
Conclusion

The stability of 3-Methoxycyclohexanone is critical for its effective use in research and
development. Adherence to the recommended storage conditions—cool, dry, and protected
from light—is essential to minimize degradation. For critical applications, a comprehensive
stability study following the outlined experimental protocol is strongly recommended to
establish a reliable re-test period or shelf life. This will ensure the quality, purity, and integrity of
the compound throughout its lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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